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Compound of Interest

Compound Name: CGP-42112

Cat. No.: B1668503

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation, storage, and handling of
stock solutions of CGP-42112 in dimethyl sulfoxide (DMSO). CGP-42112 is a selective and
high-affinity peptide ligand for the angiotensin Il AT2 receptor, acting as an agonist. Accurate
preparation of stock solutions is critical for ensuring reproducible and reliable experimental
outcomes in research and drug development. This guide outlines the necessary materials, a
detailed step-by-step protocol, and important safety considerations.

Compound Information

CGP-42112 is a synthetic peptide that plays a significant role in studying the renin-angiotensin
system.[1][2] Its high selectivity for the AT2 receptor makes it a valuable tool in differentiating
the physiological and pathological roles of AT2 versus AT1 receptor signaling.

Table 1: Physicochemical Properties of CGP-42112
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Property Value Reference
Molecular Weight 1052.2 g/mol [3]
Molecular Formula Cs2H69N13011 [3]

CAS Number 127060-75-7 [3]
Appearance Solid [3]

Purity =95%

Solubility in DMSO = 320 mg/mL [4]
Solubility in Water to 1 mg/mL [5]

Storage Temperature -20°C

Experimental Protocols
Materials

CGP-42112 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)
Sterile, amber glass vials or polypropylene tubes
Calibrated analytical balance

Vortex mixer

Calibrated micropipettes

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM CGP-42112 Stock Solution in
DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed for your specific requirements.
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Step 1: Calculate the Required Mass of CGP-42112

To prepare a 10 mM stock solution, the required mass of CGP-42112 is calculated using the
following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

For 1 mL of a 10 mM solution: Mass (mg) = 0.010 mol/L x 0.001 L x 1052.2 g/mol x 1000 mg/g
=10.52 mg

Step 2: Weighing the Compound
o Tare a sterile microcentrifuge tube or vial on a calibrated analytical balance.
o Carefully weigh out 10.52 mg of CGP-42112 powder into the tared container.

e Record the actual mass weighed. This is crucial for calculating the precise final concentration
of your stock solution.

Step 3: Dissolution in DMSO
e Add 1 mL of anhydrous DMSO to the vial containing the weighed CGP-42112.
o Securely cap the vial.

» Vortex the solution until the compound is completely dissolved. Gentle warming in a 37°C
water bath and sonication can aid in dissolution if necessary.[6] Visually inspect the solution
to ensure no particulates are present.

Step 4: Aliquoting and Storage

o To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to
aliquot the stock solution into smaller, single-use volumes (e.g., 10 L, 50 pL, or 100 pL).

» Use sterile, amber glass vials or polypropylene tubes for aliquoting.
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o Clearly label each aliquot with the compound name, concentration, date of preparation, and
solvent.

» Store the aliquots at -20°C for long-term storage.

Table 2: Example Concentrations for CGP-42112 Stock
Solutions in DMSO

Desired Concentration

(mM) Volume of DMSO (mL) Mass of CGP-42112 (mg)
1 1 1.05

5 1 5.26

10 1 10.52

25 1 26.31

50 1 52.61

Note: The high solubility of CGP-42112 in DMSO (= 320 mg/mL) allows for the preparation of
highly concentrated stock solutions.[4]

Safety and Handling Precautions

e Always handle CGP-42112 and DMSO in a well-ventilated area, preferably a chemical fume
hood.

» Wear appropriate personal protective equipment, including gloves, a lab coat, and safety
glasses.

o Consult the Safety Data Sheet (SDS) for CGP-42112 and DMSO for detailed safety
information.

e DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the
skin. Handle with care.

Visualization of Signhaling and Workflow
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Simplified Signaling Pathway of CGP-42112

CGP-42112 acts as an agonist at the Angiotensin Il AT2 receptor. This interaction can lead to
various downstream effects, including the inhibition of Na+, K+-ATPase activity through a nitric
oxide (NO) and cyclic guanosine monophosphate (cGMP) dependent pathway.
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Caption: Simplified signaling pathway of CGP-42112 via the AT2 receptor.

Experimental Workflow for Stock Solution Preparation

The following diagram outlines the logical flow of preparing the CGP-42112 stock solution.
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Caption: Workflow for preparing CGP-42112 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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